Cas no 2228799-66-2 (2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid
• CAS No: 2228799-66-2
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5804520
• PubChem ID: 165715942
• Update Time: 2025-06-08

2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid
• 2228799-66-2
• EN300-1779979

• Inchi： 1S/C7H9NO3S/c1-7(11,6(9)10)2-5-3-12-4-8-5/h3-4,11H,2H2,1H3,(H,9,10)
• InChI Key： WGKRUTLKXKHTJB-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid

Comprehensive Overview of 2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid (CAS No. 2228799-66-2)

2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid, identified by its CAS number 2228799-66-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring with a hydroxy-methyl propanoic acid moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate in drug development, especially for targeting metabolic pathways and enzyme inhibition.

The growing interest in thiazole derivatives like this compound stems from their versatility in medicinal chemistry. 2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid is often explored for its role in synthesizing small-molecule inhibitors and therapeutic agents. Recent studies highlight its relevance in addressing oxidative stress and inflammatory responses, aligning with current trends in precision medicine and personalized therapeutics. Its structural attributes also make it a subject of interest in computational chemistry and molecular docking studies.

From a synthetic perspective, CAS 2228799-66-2 is valued for its chirality and stereochemical properties, which are critical in designing enantioselective drugs. The compound’s carboxylic acid group and hydroxyl functionality enable diverse chemical modifications, facilitating its use in peptide mimetics and prodrug formulations. These characteristics are particularly relevant in the context of drug delivery systems and bioconjugation techniques, which are hot topics in modern pharmacology.

In the realm of green chemistry, 2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid is being investigated for its potential to be synthesized via sustainable catalytic methods. Researchers are exploring biocatalysis and microwave-assisted synthesis to reduce environmental impact, addressing the demand for eco-friendly chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

The compound’s spectroscopic properties, including NMR and mass spectrometry profiles, are well-documented, aiding in its identification and purity assessment. Analytical chemists frequently utilize high-performance liquid chromatography (HPLC) and ultraviolet-visible (UV-Vis) spectroscopy to characterize this molecule, ensuring compliance with Good Manufacturing Practices (GMP). Such rigorous quality control is essential for its application in preclinical studies and regulatory submissions.

As the scientific community continues to explore novel heterocyclic compounds, 2-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)propanoic acid stands out due to its multifunctional scaffold. Its integration into high-throughput screening libraries underscores its potential in drug discovery pipelines. Future research may focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models, further solidifying its role in advancing biomedical science.